Cas no 154771-33-2 (DMT-2'-F-Bz-dC)

• Product Name: DMT-2'-F-Bz-dC
• CAS No: 154771-33-2
• MF: C₃₇H₃₄FN₃O₇
• MW: 651.680173397064
• MDL: MFCD23135324
• CID: 65384
• PubChem ID: 70700565
• Update Time: 2025-05-20

DMT-2'-F-Bz-dC Chemical and Physical Properties

Names and Identifiers

• N-[1-[5-O-[Bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-2-fluoro-beta-D-arabinofuranosyl]-1,2-dihydro-2-oxo-4-pyrimidinyl]benzamide
• DMT-2'-F-Bz-dC
• N-(1-((2R,3S,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-d...
• N-(1-((2R,3S,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• N-(1-(5-O-(BIS(4-METHOXYPHENYL)PHENYLMETHYL)-2-DEOXY-2-FLUORO-BETA-D-ARABINOFURANOSYL)-1,2-DIHYDRO-2-OXO-4-PYRIMIDINYL)...
• N-[1-[(2R,3S,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3-fluoro-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]benzamide
• N-{1-{5-O-[Bis-(4-methoxyphenyl)-phenylmethyl]-2-deoxy-2-fluoro--D-arabinofuranosyl}-1,2-dihydro-2-oxo-4-pyrimidinyl}-benzamide
• 5-O-DMT-N4-Bz-2-ara-F-2-dC
• N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxy-2'-fluoro--D-arabinocytidine
• N-(1-((2R,3S,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahyd
• N-(1-((2R,3S,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-3-fluoro-4-hydroxytetrahydrof
• DMT-2-F-Bz-dC
• C37H34FN3O7
• 7774AA
• 4-Benzamido-1-{5-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2-deoxy-2-fluoro-beta-D-arabinofuranosyl}pyrimidin-2(1H)-one
• 1-[2-Deoxy-5-O-(4,4'-dimethoxytrityl)-2-fluoro-beta-D-arabinofuranosyl]-N4 -benzoylcytosine
• N-[1-[5-O-[Bis(4-methoxyphenyl)phenylmethyl]-2-deoxy-2-fluoro-beta-D-arabinofuranosyl]-1,2-dihydro-2
• N-{1-[(2R,3S,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-3-fluoro-4-hydroxyoxolan-2-yl]-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
• RAIBEZUVTIPFOJ-SHERYBNQSA-N
• DTXSID60743380
• 154771-33-2
• 5'-O-DMT-N4-Bz-2'-ara-F-2'-dC
• DA-49880

• MDL： MFCD23135324
• Inchi： 1S/C37H34FN3O7/c1-45-28-17-13-26(14-18-28)37(25-11-7-4-8-12-25,27-15-19-29(46-2)20-16-27)47-23-30-33(42)32(38)35(48-30)41-22-21-31(40-36(41)44)39-34(43)24-9-5-3-6-10-24/h3-22,30,32-33,35,42H,23H2,1-2H3,(H,39,40,43,44)/t30-,32+,33-,35-/m1/s1
• InChI Key： RAIBEZUVTIPFOJ-SHERYBNQSA-N
• SMILES： F[C@@H]1[C@H](N2C(N=C(C=C2)NC(C2C=CC=CC=2)=O)=O)O[C@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)[C@H]1O

Computed Properties

• Exact Mass: 651.23800
• Monoisotopic Mass: 651.23807859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 11
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.30
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.621
• PSA: 121.14000
• LogP: 5.19090

DMT-2'-F-Bz-dC Security Information

• Hazard Statement： H317-H319

Additional information on DMT-2'-F-Bz-dC

Research Briefing on 154771-33-2 and DMT-2'-F-Bz-dC: Advances in Chemical Biology and Pharmaceutical Applications

Recent studies have highlighted the significance of the chemical compound 154771-33-2 and the modified nucleoside DMT-2'-F-Bz-dC in the field of chemical biology and pharmaceutical research. These molecules have garnered attention due to their potential applications in drug development, particularly in the synthesis of oligonucleotides and therapeutic agents targeting genetic disorders. This briefing provides an overview of the latest research findings, methodologies, and implications associated with these compounds.

The compound 154771-33-2, a key intermediate in nucleoside chemistry, has been extensively studied for its role in the synthesis of modified nucleic acids. Recent publications have demonstrated its utility in the production of fluorinated nucleosides, which are critical for enhancing the stability and binding affinity of therapeutic oligonucleotides. Researchers have optimized synthetic pathways to improve the yield and purity of 154771-33-2, thereby facilitating its use in large-scale pharmaceutical applications.

DMT-2'-F-Bz-dC, a protected form of 2'-fluorobenzoyl-deoxycytidine, has emerged as a pivotal building block in the construction of antisense oligonucleotides (ASOs) and small interfering RNAs (siRNAs). Its incorporation into oligonucleotide sequences has been shown to confer resistance to nuclease degradation, a common challenge in the development of RNA-based therapeutics. Recent studies have explored the pharmacokinetic and pharmacodynamic properties of DMT-2'-F-Bz-dC-modified oligonucleotides, revealing improved tissue distribution and prolonged half-life in preclinical models.

One of the most notable advancements in this area is the application of DMT-2'-F-Bz-dC in the development of therapies for rare genetic diseases. For instance, researchers have successfully utilized this modified nucleoside to design ASOs that target splicing mutations in genes associated with spinal muscular atrophy (SMA) and Duchenne muscular dystrophy (DMD). These ASOs have demonstrated enhanced efficacy in restoring functional protein expression, offering promising therapeutic outcomes in animal models.

In addition to its therapeutic potential, DMT-2'-F-Bz-dC has also been investigated for its role in diagnostic applications. Fluorescently labeled derivatives of this nucleoside have been employed as probes for detecting specific RNA sequences in cellular environments. This approach has enabled researchers to visualize and quantify gene expression dynamics with high precision, providing valuable insights into disease mechanisms and drug responses.

The synthesis and characterization of 154771-33-2 and DMT-2'-F-Bz-dC have been supported by advanced analytical techniques, including high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These methods have been instrumental in ensuring the quality and consistency of these compounds, which are critical for their successful translation into clinical applications.

Looking ahead, ongoing research aims to further optimize the chemical properties of 154771-33-2 and DMT-2'-F-Bz-dC to expand their utility in next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel oligonucleotide-based drugs, addressing unmet medical needs in oncology, neurology, and infectious diseases.

In conclusion, the compounds 154771-33-2 and DMT-2'-F-Bz-dC represent important advancements in the field of chemical biology and pharmaceutical research. Their unique properties and versatile applications underscore their potential to revolutionize the development of oligonucleotide therapeutics and diagnostics. Continued exploration of these molecules will likely yield further breakthroughs, paving the way for innovative treatments and improved patient outcomes.